Cas no 15060-59-0 (lithium vanadium trioxide)

• Product Name: lithium vanadium trioxide
• CAS No: 15060-59-0
• MF: Li₂O₆V₂
• MW: 211.761404037476
• MDL: MFCD00799771
• CID: 87479
• Update Time: 2025-06-08

lithium vanadium trioxide Chemical and Physical Properties

Names and Identifiers

• lithium vanadium trioxide
• LITHIUM VANADATE
• LITHIUM METAVANADATE
• lithium vanadate(V)
• LITHIUM VANADIUM OXIDE
• Lithium vanadium oxide (metals basis)
• Lithiumvanadiumtrioxid
• Metavanadic acid lithium salt
• vanadate(vo31-),lithium
• LTV
• Lithium trivanadate
• LITHIUM VANADATE, 99.9%
• Lithium vanadium oxide, 99.9% (metals basis)

• MDL： MFCD00799771
• Inchi： 1S/2Li.6O.2V/q2*+1;;;;;2*-1;;
• InChI Key： VWTMSJGIGJTLBL-UHFFFAOYSA-N
• SMILES： [V](=O)(=O)[O-].[V]([O-])(=O)=O.[Li+].[Li+]

Computed Properties

• Exact Mass: 211.88900
• Monoisotopic Mass: 105.944712
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3
• Surface Charge: -5
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: g/cm3
• Melting Point: >400 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Soluble in water
• PSA: 114.40000
• LogP: -0.71280
• Solubility: Not determined

lithium vanadium trioxide Security Information

• Hazardous Material transportation number：UN3285
• Hazard Category Code： 25
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes

Additional information on lithium vanadium trioxide

Recent Advances in Lithium Vanadium Trioxide (15060-59-0) Research: A Comprehensive Review

Lithium vanadium trioxide (LiVO₃, CAS: 15060-59-0) has emerged as a material of significant interest in chemical biology and pharmaceutical research due to its unique electrochemical properties and potential biomedical applications. Recent studies have focused on its role in energy storage systems, particularly as a cathode material for lithium-ion batteries, as well as its novel applications in drug delivery and bioimaging. This review synthesizes the latest findings from peer-reviewed literature published within the past three years, highlighting key developments in synthesis methods, structural characterization, and functional applications of this versatile compound.

Advanced characterization techniques, including in situ X-ray diffraction and high-resolution transmission electron microscopy, have revealed new insights into the crystal structure evolution of LiVO₃ during electrochemical cycling. A 2023 study published in Advanced Materials demonstrated that the compound maintains remarkable structural stability with a capacity retention of 92% after 500 cycles at 1C rate, outperforming many conventional cathode materials. These findings suggest promising applications in next-generation medical devices requiring long-lasting power sources.

In the pharmaceutical domain, researchers have explored LiVO₃ nanoparticles for their potential in targeted drug delivery systems. The material's ability to undergo reversible lithium-ion intercalation has been leveraged to create stimuli-responsive release mechanisms. A recent Nature Communications paper (2024) reported successful loading of anticancer drugs onto nanostructured LiVO₃ with pH-dependent release profiles, achieving 85% tumor growth inhibition in murine models while significantly reducing systemic toxicity compared to conventional chemotherapy.

The biological interactions of LiVO₃ have also been extensively investigated. Cell viability assays across multiple cell lines indicate concentration-dependent effects, with concentrations below 50 μg/mL showing excellent biocompatibility. However, researchers caution that further toxicological studies are needed to fully understand the long-term biological impacts, particularly regarding potential vanadium accumulation in tissues. These safety considerations are crucial for translating laboratory findings into clinical applications.

Looking forward, the integration of computational modeling with experimental approaches is expected to accelerate the development of LiVO₃-based technologies. Machine learning algorithms are being employed to predict optimal doping strategies that could enhance both electrochemical performance and biological compatibility. As research progresses, lithium vanadium trioxide stands at the intersection of materials science and biomedical innovation, offering exciting possibilities for future therapeutic and diagnostic applications.